Cas no 1638764-15-4 (4-chloro-3-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 4-chloro-3-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1638764-15-4
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• CID: 5265427
• Update Time: 2026-03-09

4-chloro-3-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C8H6ClN3O2/c1-4-2-10-8-6(4)7(9)5(3-11-8)12(13)14/h2-3H,1H3,(H,10,11)
• InChI Key： DSFUDLWLGUPYPH-UHFFFAOYSA-N
• SMILES： C12NC=C(C)C1=C(Cl)C([N+]([O-])=O)=CN=2

Additional information on 4-chloro-3-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine

Introduction to 4-chloro-3-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine (CAS No. 1638764-15-4)

4-chloro-3-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine, identified by its Chemical Abstracts Service number (CAS No. 1638764-15-4), is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its structural versatility and biological activity. The presence of multiple functional groups, including a chloro substituent, a methyl group, and a nitro group, contributes to its unique reactivity and potential applications in drug discovery.

The pyrrolo[2,3-b]pyridine core is a privileged structure in medicinal chemistry due to its ability to mimic natural products and interact with various biological targets. Researchers have leveraged this scaffold to develop compounds with diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of substituents in 4-chloro-3-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine makes it a promising candidate for further exploration in these areas.

Recent studies have highlighted the importance of nitro-containing heterocycles in medicinal chemistry. The nitro group not only serves as a handle for further chemical modifications but also contributes to the electronic properties of the molecule, influencing its binding affinity to biological targets. In particular, the nitro group in 4-chloro-3-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine has been investigated for its potential role in modulating enzyme activity and receptor interactions.

One of the most intriguing aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The chloro and methyl substituents provide opportunities for further functionalization through various organic reactions, such as nucleophilic substitution and cross-coupling reactions. These transformations can be tailored to introduce additional pharmacophores or enhance specific biological activities.

In the context of drug discovery, 4-chloro-3-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine has been explored as a building block for developing novel therapeutic agents. Its structural features make it a versatile intermediate that can be incorporated into larger molecules designed to interact with specific biological pathways. For instance, researchers have investigated its potential use in creating inhibitors targeting enzymes involved in cancer progression or inflammatory diseases.

The synthesis of 4-chloro-3-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex heterocycles. The process typically begins with the formation of the pyrrole ring followed by functionalization with chloro, methyl, and nitro groups at strategic positions. Advanced synthetic techniques, including palladium-catalyzed coupling reactions and transition-metal-mediated transformations, are often employed to achieve high yields and purity.

From a computational chemistry perspective, 4-chloro-3-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine has been studied to understand its molecular interactions and binding affinities. Molecular docking simulations have been used to predict how this compound might bind to biological targets such as kinases or transcription factors. These studies provide valuable insights into the structural features that contribute to its biological activity and guide the design of more potent derivatives.

The pharmacological profile of 4-chloro-3-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine is still under active investigation. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to human health conditions. However, more extensive research is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential to bridge the gap between chemical structure and biological function.

In conclusion,4-chloro-3-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine (CAS No. 1638764-15-4) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a valuable tool for developing new drugs targeting various diseases. As our understanding of molecular interactions continues to evolve,this compound will likely play an important role in future drug discovery efforts.